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Compound of Interest

N-(3-
Compound Name:
Nitrophenyl)benzenesulfonamide

cat. No.: B1606097

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-(3-
Nitrophenyl)benzenesulfonamide (CAS 80-37-5), a benzenesulfonamide derivative of
interest in medicinal chemistry and drug development. This document consolidates available
physicochemical data, safety information, and insights into its potential biological activities,
supported by experimental details where available.

Chemical and Physical Properties

N-(3-Nitrophenyl)benzenesulfonamide is a solid organic compound. While specific
experimental data for this compound is limited, data for the closely related compound, 3-
Nitrobenzenesulfonamide, provides valuable reference points.
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Property Value Reference
CAS Number 80-37-5 N/A
Molecular Formula C12H10N204S N/A
Molecular Weight 278.28 g/mol N/A

Melting Point 133-134 °C [1]

Boiling Point Not available

Generally soluble in organic

solvents like alcohols and
Solubility acetone; low solubility in water.

[2] Specific quantitative data is

not readily available.

Synthesis and Experimental Protocols

The synthesis of N-(3-Nitrophenyl)benzenesulfonamide and its analogs typically involves the
reaction of a substituted benzenesulfonyl chloride with a corresponding aniline derivative.

General Synthesis Protocol for N-Aryl
Benzenesulfonamides:

A common synthetic route involves the reaction of benzenesulfonyl chloride with an appropriate
aniline in the presence of a base to neutralize the hydrochloric acid byproduct.

Example Protocol for a related compound, 4-Methyl-N-(3-nitrophenyl)benzenesulfonamide:
The synthesis of 4-Methyl-N-(3-nitrophenyl)benzenesulfonamide is achieved by reacting 4-
methylbenzenesulfonyl chloride with 3-nitroaniline.[3] This reaction is typically performed in the
presence of a base such as pyridine or triethylamine.[3] The mixture is stirred, often at room
temperature or with gentle heating, to drive the reaction to completion.[3]

Experimental Workflow for Synthesis:
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Caption: General workflow for the synthesis of N-aryl benzenesulfonamides.

Biological Activity and Potential Applications

Benzenesulfonamide derivatives are a well-established class of compounds with a broad
spectrum of biological activities. While specific studies on N-(3-
Nitrophenyl)benzenesulfonamide are not abundant, the activities of related compounds
suggest potential areas of investigation.

Antimicrobial Activity

The sulfonamide functional group is a key pharmacophore in a class of antibiotics known as
sulfa drugs. These compounds act as competitive inhibitors of the enzyme dihydropteroate
synthase (DHPS), which is crucial for folic acid synthesis in bacteria.[3] By blocking this
pathway, sulfonamides inhibit bacterial growth. The presence of the nitro group on the phenyl
ring of N-(3-Nitrophenyl)benzenesulfonamide may influence its antimicrobial potency and
spectrum.

Anticancer Potential

Several benzenesulfonamide derivatives have been investigated for their anticancer properties.
[4] Some have been shown to inhibit receptor tyrosine kinases (RTKs), which are often
overexpressed in cancer cells and play a critical role in cell proliferation and survival.[4] For
instance, certain benzenesulfonamide analogs have demonstrated inhibitory activity against
the TrkA receptor, a target in glioblastoma.[4]

Cardiovascular Effects

Studies on various benzenesulfonamide derivatives have indicated potential effects on the
cardiovascular system. Some analogs have been shown to decrease perfusion pressure and
coronary resistance in isolated heart models, possibly through interaction with calcium
channels.[5]
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Enzyme Inhibition

Beyond DHPS, the benzenesulfonamide scaffold is a known inhibitor of other enzymes, notably
carbonic anhydrases.[6] Carbonic anhydrase inhibitors have therapeutic applications as
diuretics, antiglaucoma agents, and in the treatment of epilepsy.[6]

Signaling Pathway Interactions

The precise signaling pathways modulated by N-(3-Nitrophenyl)benzenesulfonamide have
not been elucidated. However, based on the activities of related compounds, several pathways

could be of interest for future research.
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Caption: Potential signaling pathways that may be modulated by benzenesulfonamide
derivatives.
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Safety and Handling

Detailed toxicological data for N-(3-Nitrophenyl)benzenesulfonamide is not available.
However, safety data for the related compound, 3-Nitrobenzenesulfonamide, indicates that it
may cause skin, eye, and respiratory irritation.[7] Standard laboratory safety precautions
should be observed when handling this compound.

Hazard Statement Description

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

Precautionary Measures:

Wear protective gloves, clothing, and eye/face protection.

Use only in a well-ventilated area.

Avoid breathing dust/fume/gas/mist/vapors/spray.

Wash hands thoroughly after handling.

Conclusion

N-(3-Nitrophenyl)benzenesulfonamide is a compound with potential for further investigation
in drug discovery, particularly in the areas of antimicrobial and anticancer research. Its
structural similarity to known bioactive molecules suggests that it may interact with various
biological targets and signaling pathways. Further studies are warranted to fully characterize its
physicochemical properties, biological activity profile, and mechanism of action to unlock its
therapeutic potential. Researchers are encouraged to conduct detailed in vitro and in vivo
studies to build upon the foundational information presented in this guide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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